Cas no 177746-99-5 ((9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester)

• Product Name: (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester
• CAS No: 177746-99-5
• Molecular Formula: C₁₉H₃₄O₃
• Molecular Weight: 310.47146654129
• CID: 4735847
• PubChem ID: 101995250

(9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester Properties

Names and Identifiers

• (9Z,12Z,15R)-15-Hydroxy-9,12-octadecadienoic acid methyl ester
• 177746-99-5
• METHYL (9Z,12Z,15R)-15-HYDROXYOCTADECA-9,12-DIENOATE

• InChIKey： NKSSFRCNBLNXBF-YEVIIJCLSA-N
• Inchi： 1S/C19H34O3/c1-3-15-18(20)16-13-11-9-7-5-4-6-8-10-12-14-17-19(21)22-2/h5,7,11,13,18,20H,3-4,6,8-10,12,14-17H2,1-2H3/b7-5-,13-11-/t18-/m1/s1
• SMILES： O[C@@H](C/C=C\C/C=C\CCCCCCCC(=O)OC)CCC

Computed Properties

• Exact Mass: 310.25079494g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 310.25079494g/mol
• Heavy Atom Count: 22
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives